Cas no 59701-95-0 (4-acetyl-3-methylpiperazin-2-one)

• Product Name: 4-acetyl-3-methylpiperazin-2-one
• CAS No: 59701-95-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 950529
• PubChem ID: 13190467
• Update Time: 2025-06-12

4-acetyl-3-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 4-acetyl-3-methyl- (9CI)
• 4-ACETYL-3-METHYLPIPERAZIN-2-ONE
• CS-0366815
• SCHEMBL16750987
• Piperazinone,4-acetyl-3-methyl-(9CI)
• F5053-0001
• 59701-95-0
• DTXSID60525966
• AKOS012679481
• 4-acetyl-3-methylpiperazin-2-one

• Inchi： 1S/C7H12N2O2/c1-5-7(11)8-3-4-9(5)6(2)10/h5H,3-4H2,1-2H3,(H,8,11)
• InChI Key： HNLKFJJTNCLFFD-UHFFFAOYSA-N
• SMILES： O=C1C(C)N(C(C)=O)CCN1

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-acetyl-3-methylpiperazin-2-one

Introduction to 4-acetyl-3-methylpiperazin-2-one (CAS No. 59701-95-0)

4-acetyl-3-methylpiperazin-2-one, identified by its Chemical Abstracts Service (CAS) number 59701-95-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the piperazine class, characterized by its nitrogen-containing six-membered ring structure. The presence of both an acetyl group and a methyl substituent on the piperazine ring imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s molecular formula, C₇H₁₁NO₂, reflects its structural composition, which includes carbon, hydrogen, nitrogen, and oxygen atoms arranged in a specific configuration. This arrangement contributes to its reactivity and potential applications in drug development. Over the years, 4-acetyl-3-methylpiperazin-2-one has garnered attention due to its role as a precursor in the synthesis of more complex pharmacophores.

In recent years, advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the design of novel therapeutic agents. The structural motif of 4-acetyl-3-methylpiperazin-2-one is particularly interesting because it can be modified in multiple ways to produce compounds with enhanced pharmacological properties. For instance, its acetyl group can be further functionalized to introduce additional substituents or to form amide bonds, which are common in peptide mimetics and protein inhibitors.

One of the most compelling aspects of 4-acetyl-3-methylpiperazin-2-one is its versatility as a building block in synthetic chemistry. Researchers have leveraged this compound to develop molecules with potential applications across a wide range of therapeutic areas. Notably, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the piperazine core allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and target binding affinity.

Recent research has also explored the pharmacokinetic profile of derivatives derived from 4-acetyl-3-methylpiperazin-2-one. By optimizing substitution patterns on the piperazine ring, scientists have been able to improve oral bioavailability and reduce off-target effects. These efforts align with the broader goal of developing drugs that are both effective and safe for human use.

The synthesis of 4-acetyl-3-methylpiperazin-2-one itself is an intriguing process that exemplifies modern synthetic methodologies. Traditional approaches often involve multi-step reactions starting from readily available precursors such as piperazine and acetone derivatives. However, recent innovations have enabled more efficient routes, including catalytic processes that minimize waste and improve yield. These advancements not only make the production of 4-acetyl-3-methylpiperazin-2-one more sustainable but also open doors for scaling up synthesis for industrial applications.

In addition to its role as a synthetic intermediate, 4-acetyl-3-methylpiperazin-2-one has been studied for its potential biological activity. While it may not possess direct therapeutic effects on its own, its derivatives have shown promise in preclinical models. For example, certain analogs have demonstrated inhibitory activity against enzymes involved in metabolic pathways relevant to neurological disorders. This underscores the importance of exploring structurally diverse derivatives to uncover new pharmacological leads.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process involving 4-acetyl-3-methylpiperazin-2-one derivatives. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict the binding affinity of various analogs to biological targets with remarkable accuracy. This high-throughput approach allows for rapid identification of promising candidates that can be further optimized through traditional wet-lab experiments.

The future prospects for 4-acetyl-3-methylpiperazin-2-one are bright, particularly as drug discovery continues to evolve at an unprecedented pace. Its unique structural features make it a cornerstone in the development of next-generation therapeutics targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. As synthetic methodologies continue to advance and computational tools become more sophisticated, the potential applications for this compound are likely to expand even further.

In conclusion,4-acetyl-3-methylpiperazin-2-one (CAS No. 59701-95-0) represents a critical component in modern pharmaceutical research and development. Its versatility as a synthetic intermediate and its potential as a precursor for bioactive molecules underscore its importance in advancing drug discovery efforts worldwide.